Cas no 35216-04-7 (1-4-(thiophen-2-yl)phenylethan-1-ol)

• Product Name: 1-4-(thiophen-2-yl)phenylethan-1-ol
• CAS No: 35216-04-7
• MF: C₁₂H₁₂OS
• MW: 204.288082122803
• MDL: MFCD24389646
• CID: 5241774
• PubChem ID: 53441088
• Update Time: 2026-03-08

1-4-(thiophen-2-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-methyl-4-(2-thienyl)-
• 1-[4-(thiophen-2-yl)phenyl]ethan-1-ol
• alpha-Methyl-4-(2-thienyl)benzenemethanol
• 1-4-(thiophen-2-yl)phenylethan-1-ol

• MDL： MFCD24389646
• Inchi： 1S/C12H12OS/c1-9(13)10-4-6-11(7-5-10)12-3-2-8-14-12/h2-9,13H,1H3
• InChI Key： FMRQFCJATDAHLB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC(=CC=1)C(C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 3.3
• Topological Polar Surface Area: 48.5

Additional information on 1-4-(thiophen-2-yl)phenylethan-1-ol

Chemical Profile of 1-4-(thiophen-2-yl)phenylethan-1-ol (CAS No. 35216-04-7)

1-4-(thiophen-2-yl)phenylethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 35216-04-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a thiophene ring linked to a phenyl group through an ethyl bridge, has garnered attention due to its structural uniqueness and potential biological activities. The presence of the thiophene moiety, a five-membered heterocyclic aromatic ring containing sulfur, imparts distinctive electronic and steric properties to the compound, making it a valuable scaffold for drug discovery and material science applications.

The compound’s structure consists of a phenyl ring connected to a thiophene ring via an ethyl chain at the 4-position of the phenyl ring and the 2-position of the thiophene ring. This arrangement creates a system with potential for diverse interactions with biological targets, including enzymes and receptors. The ethyl group at the 1-position of the phenyl ring introduces a hydroxyl-bearing side chain, which can participate in hydrogen bonding or other polar interactions, further enhancing its pharmacological profile.

In recent years, there has been growing interest in heterocyclic compounds for their role in medicinal chemistry. Thiophen derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. These activities range from antimicrobial and anti-inflammatory effects to more complex mechanisms involving modulation of signal transduction pathways. The compound 1-4-(thiophen-2-yl)phenylethan-1-ol is no exception and has been explored in various contexts, including its potential as an intermediate in synthesizing more complex molecules with therapeutic properties.

One of the most compelling aspects of this compound is its versatility as a building block in medicinal chemistry. The combination of the phenyl and thiophene rings provides a scaffold that can be modified in numerous ways to optimize biological activity. For instance, functionalization at different positions on the thiophene or phenyl rings can alter electronic properties, influencing interactions with biological targets. Additionally, the presence of the hydroxyl group allows for further derivatization through esterification, etherification, or oxidation reactions, opening up possibilities for generating analogs with enhanced efficacy or selectivity.

Recent studies have highlighted the importance of thiophen-based compounds in addressing various diseases. For example, derivatives of thiophene have shown promise in treating neurological disorders by modulating neurotransmitter receptors. Similarly, some thiophen-containing molecules have demonstrated anti-cancer properties by inhibiting key enzymes involved in cell proliferation and survival. The compound 1-4-(thiophen-2-yl)phenylethan-1-ol aligns with this trend, as its structure suggests potential interactions with multiple biological pathways.

The synthesis of 1-4-(thiophen-2-yl)phenylethan-1-ol involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. Key steps typically include cross-coupling reactions such as Suzuki-Miyaura couplings to form the biaryl core, followed by functional group transformations to introduce the hydroxyl group at the appropriate position. These synthetic strategies not only highlight the compound’s complexity but also demonstrate its feasibility for large-scale production if needed.

In terms of applications, 1-4-(thiophen-2-yl)phenylethan-1-ol could serve as a precursor for more complex pharmaceuticals or specialty chemicals. Its unique structure makes it suitable for designing molecules that exhibit novel mechanisms of action or improved pharmacokinetic profiles. Furthermore, its potential use in material science cannot be overlooked. Thiophene derivatives are known for their electronic properties, making them candidates for organic semiconductors or other advanced materials.

The chemical properties of 1-(4-(thiophen)-2-yloxy)ethanol, as it might be alternatively named based on IUPAC nomenclature rules, are also worth examining. The hydroxyl group imparts polarity to the molecule, influencing solubility and interaction with polar environments such as cell membranes or protein surfaces. Meanwhile, the aromatic rings contribute to hydrophobicity and stability against certain types of chemical degradation. This balance between polar and non-polar characteristics is often crucial for bioavailability and efficacy in drug design.

From a research perspective, CAS No 35216-04-7 continues to be a subject of interest due to its structural features and potential applications. Ongoing studies may explore new synthetic routes to improve yield and purity or investigate novel derivatives that could enhance therapeutic effects. Collaborative efforts between chemists and biologists are essential to translate these chemical insights into tangible benefits for human health.

The future prospects for 1-(4-(thiophen)-2-yloxy)ethanol are promising given its versatile structure and potential uses across multiple domains. As research progresses, we can expect more sophisticated derivatives to emerge from this scaffold, offering solutions to complex challenges in medicine and materials science alike.